Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester

Specification

• CAS No.: 1477494-86-2
• Molecular Formula: C14H31O7P
• Molecular Weight: 342.37 g/mol
• IUPAC Name: bis(2-butoxyethyl) 2-hydroxyethyl phosphate
• Standard InChI: InChI=1S/C14H31O7P/c1-3-5-8-17-11-13-20-22(16,19-10-7-15)21-14-12-18-9-6-4-2/h15H,3-14H2,1-2H3
• Standard InChI Key: UQSRKBXTCXVEJL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOP(=O)(OCCO)OCCOCCCC

Introduction

Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester is a phosphate ester compound with the molecular formula C14H31O7P and a molecular weight of 342.37 g/mol. It is a metabolite of Tris(2-butoxyethyl) phosphate, which is commonly used in the production of flame retardants, particularly in viscose fibers. This compound is part of a broader category of organophosphate esters (OPEs), which have garnered attention due to their potential biological effects and environmental persistence.

Biological Effects and Mechanism of Action

This compound interacts with cellular membranes, leading to changes in membrane fluidity and permeability. Organophosphates, including Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester, are known to inhibit acetylcholinesterase (AChE), which can result in neurotoxic effects. Additionally, some organophosphate esters have been shown to disrupt endocrine function, affecting hormone levels and reproductive health.

Applications in Research and Industry

Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester is primarily used as a flame retardant and in biological research to study the effects of organophosphates on cellular processes. Its unique structure provides a balance of hydrophilic and hydrophobic properties, making it effective as a surfactant and in various industrial applications.

Comparison with Similar Compounds

Compound	Molecular Formula	Unique Features
Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester	C14H31O7P	Balances hydrophilic and hydrophobic properties; used as a flame retardant
Diethyl Phosphate	C4H11O4P	Simpler structure; widely used as an insecticide
Triphenyl Phosphate	C18H15O4P	Non-polar; used as a plasticizer

Research Findings and Nuclear Receptor Activity

Studies have shown that certain metabolites of organophosphate flame retardants, including Bis(2-butoxyethyl) 2-Hydroxyethyl Phosphate Triester, can act as PXR agonists at levels similar to their parent compounds. This activity is significant in understanding their potential impact on human health and environmental persistence.